3-(4-bromobenzylidene)-1H-indene-1,2(3H)-dione

• IUPAC Name: (3Z)-3-[(4-bromophenyl)methylidene]indene-1,2-dione
• InChI: InChI=1S/C16H9BrO2/c17-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)15(18)16(14)19/h1-9H/b14-9-
• InChI Key: JJZJQTGAFYLBPI-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Br)C(=O)C2=O
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=C/C3=CC=C(C=C3)Br)/C(=O)C2=O
• Molecular Formula: C16H9BrO2
• Molecular Weight: 313.14 g/mol

Description

Synthesis Analysis

The synthesis of related brominated indene dione derivatives, including methods employing bromomethyl groups and their impact on the compound's properties, has been elaborated in studies like the one conducted by Chen et al. (2010), where brominated bi-indene diones were synthesized and analyzed for their photochromic and photomagnetic properties (Chen et al., 2010).

Molecular Structure Analysis

Molecular structure analysis of derivatives similar to "3-(4-bromobenzylidene)-1H-indene-1,2(3H)-dione" has been conducted through various techniques, including X-ray crystallography. Studies such as the one by Hwang et al. (2017), which investigated the molecular structure of benzylic derivatives of triazin diones, provide insights into the structural arrangements and stability influenced by substituent groups and their interactions (Hwang et al., 2017).

Chemical Reactions and Properties

The chemical reactivity and properties of indene dione derivatives are influenced by substituent groups. Oliveira et al. (2018) explored the synthesis of 2-arylidene indan-1,3-diones using zirconium catalysis, highlighting the impact of hydroxylated derivatives on enzyme activity, which underscores the importance of functional groups in determining chemical behavior and potential bioactivity (Oliveira et al., 2018).

Physical Properties Analysis

The physical properties of indene dione derivatives, such as solubility, melting points, and crystallinity, can be significantly affected by bromination and other modifications. The study on the crystal structure and vibrational study of indene and its dione derivatives by Prasad et al. (2010) provides valuable information on how structural modifications impact physical properties (Prasad et al., 2010).

Scientific Research Applications

Materials Science and Liquid Crystal Research

One study explored the transitional properties of methylene-linked liquid crystal dimers, which share structural similarities with 3-(4-bromobenzylidene)-1H-indene-1,2(3H)-dione. These dimers exhibit unique mesophases critical for liquid crystal technology, highlighting the potential of such compounds in developing advanced display technologies and optical devices (Henderson & Imrie, 2011).

Environmental Science and Flame Retardants

Another area of application is in the study of novel brominated flame retardants (NBFRs), where compounds like 3-(4-bromobenzylidene)-1H-indene-1,2(3H)-dione are analyzed for their occurrence in various environments. This research is critical for understanding the environmental fate, toxicity, and potential health risks associated with NBFRs in indoor air, dust, consumer goods, and food (Zuiderveen, Slootweg, & de Boer, 2020).